Cas no 1795418-73-3 (3,5-dimethoxy-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzamide)

• Product Name: 3,5-dimethoxy-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzamide
• CAS No: 1795418-73-3
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• CID: 5368496
• Update Time: 2025-05-18

3,5-dimethoxy-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzamide

• Inchi： 1S/C18H23N3O4/c1-23-16-7-14(8-17(9-16)24-2)18(22)20-15-10-19-21(12-15)11-13-3-5-25-6-4-13/h7-10,12-13H,3-6,11H2,1-2H3,(H,20,22)
• InChI Key： MJUPKHOJXOKYSM-UHFFFAOYSA-N
• SMILES： C(NC1=CN(CC2CCOCC2)N=C1)(=O)C1=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-dimethoxy-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzamide

Comprehensive Overview of 3,5-dimethoxy-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzamide (CAS No. 1795418-73-3)

3,5-dimethoxy-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzamide, with the CAS number 1795418-73-3, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of dimethoxy and pyrazole moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting specific enzymatic pathways.

The compound's unique structure, featuring a tetrahydropyran (oxan-4-ylmethyl) group linked to a pyrazole ring, contributes to its potential as a modulator of protein-protein interactions. Researchers have explored its applications in kinase inhibition, a hot topic in oncology and inflammatory diseases. Given the rising interest in small molecule therapeutics, 1795418-73-3 is often discussed in the context of precision medicine and targeted therapy.

In recent years, the demand for highly selective inhibitors has increased, driven by the need for safer and more effective treatments. 3,5-dimethoxy-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzamide has been studied for its potential to address this demand, particularly in cancer research and autoimmune disorders. Its lipophilic properties and hydrogen-bonding capabilities make it a versatile scaffold for further chemical modifications.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves the coupling of 3,5-dimethoxybenzoic acid with a pyrazole-4-amine derivative. This process highlights the importance of amide bond formation and protective group strategies, which are critical topics in modern organic synthesis. The compound's structural complexity also makes it a valuable subject for computational chemistry studies, including molecular docking and QSAR modeling.

The growing interest in fragment-based drug design (FBDD) has further elevated the relevance of 1795418-73-3. Its modular structure allows for easy incorporation into larger pharmacophores, aligning with the trend toward personalized medicine. Additionally, its potential role in neurodegenerative disease research has been explored, given the increasing prevalence of conditions like Alzheimer's and Parkinson's.

In summary, 3,5-dimethoxy-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzamide (CAS No. 1795418-73-3) represents a compelling area of study in medicinal chemistry. Its versatile applications, combined with the ongoing advancements in drug discovery technologies, position it as a compound of significant scientific and therapeutic interest.